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Compound of Interest

Compound Name: Hpk1-IN-20

Cat. No.: B12419139

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of
Hpk1-IN-20, a potent hematopoietic progenitor kinase 1 (HPK1) inhibitor. Adherence to these
procedures is vital to ensure personnel safety and maintain a secure laboratory environment.

Compound Information and Storage

Hpk1-IN-20 is a small molecule inhibitor of HPK1 with potential applications in cancer
immunotherapy research.[1][2] As with many potent kinase inhibitors, it should be handled with
care due to its biological activity and potential hazards, which have not been fully
characterized.
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Property Value Source
Molecular Formula C26H28N602 [1]
Molecular Weight 456.54 g/mol [1]
CAS Number 2561490-78-4 [1]
) Store at -20°C for long-term
Storage (Solid) [31[4][5]
storage.

Aliguot and store at -80°C for
, up to 6 months or -20°C for up
Storage (In solution) ) [4115]16]
to 1 month. Avoid repeated

freeze-thaw cycles.

Solubility Soluble in DMSO. [7]

Personal Protective Equipment (PPE)

Due to the potent nature of Hpk1-IN-20 and the lack of comprehensive toxicity data, a cautious
approach to personal protection is mandatory. The following PPE is required at all stages of
handling, from receiving to disposal.[8][9][10][11][12]
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Double Gloving
(Chemotherapy-rated nitrile

gloves)

The outer glove should be
changed immediately upon
known or suspected contact
with the compound. The inner
glove provides an additional

layer of protection.

Body Protection

Disposable, fluid-resistant
laboratory coat with long

sleeves and tight cuffs

Protects skin and personal
clothing from contamination.
Should be dedicated to
handling potent compounds
and disposed of as hazardous

waste.

Eye Protection

Safety goggles with side
shields or a full-face shield

Protects against splashes of
solutions or airborne particles
of the solid compound from

entering the eyes.

Respiratory Protection

N95 or higher-rated respirator

Recommended when handling
the solid compound outside of
a certified chemical fume hood
or biological safety cabinet to
prevent inhalation of fine

particles.

Operational Plan for Safe Handling

A systematic approach to handling Hpk1-IN-20 is essential to minimize exposure risk. The

following step-by-step procedures should be followed within a designated area for potent

compound handling.

3.1. Receiving and Storage

 Inspect Package: Upon receipt, visually inspect the package for any signs of damage or

leakage.
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Don PPE: Before opening the shipping container, don the appropriate PPE as outlined in the
table above.

Verify Compound: Confirm that the compound name, CAS number, and quantity match the
order.

Transfer to Storage: Immediately transfer the sealed container to the designated, secure
storage location (-20°C).

3.2. Weighing the Solid Compound

Work in a Containment Device: All weighing of the solid compound must be performed in a
certified chemical fume hood, a Class Il Biosafety Cabinet, or a glove box to control airborne
particles.

Prepare the Area: Cover the work surface with disposable absorbent pads.

Use Designated Equipment: Use dedicated spatulas and weigh boats for handling Hpk1-IN-
20.

Tare and Weigh: Carefully transfer the desired amount of the compound to the weigh boat.
Avoid creating dust.

Clean Up: After weighing, carefully clean all equipment and the work surface. Dispose of all
contaminated disposable materials as hazardous waste.

3.3. Preparing Stock Solutions

e Work in a Fume Hood: All solution preparation should be conducted in a chemical fume
hood.

e Add Solvent: Using a calibrated pipette, add the desired volume of DMSO to the vial
containing the weighed Hpk1-IN-20.

o Ensure Complete Dissolution: Cap the vial and vortex or sonicate as needed to ensure the
compound is fully dissolved.
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 Aliquot for Storage: Aliquot the stock solution into smaller, clearly labeled cryovials for
storage at -80°C to minimize freeze-thaw cycles.

Disposal Plan
All waste generated from handling Hpk1-IN-20 must be treated as hazardous chemical waste.
e Solid Waste: This includes contaminated gloves, lab coats, absorbent pads, weigh boats,

and any other disposable materials that have come into contact with the compound. Place
these items in a clearly labeled, sealed hazardous waste bag or container.

e Liquid Waste: Unused or waste solutions of Hpk1-IN-20 should be collected in a designated,
sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

o Sharps Waste: Needles, syringes, or any other contaminated sharps should be disposed of
in a designated sharps container for hazardous waste.

Follow your institution's specific guidelines for the final collection and disposal of hazardous
chemical waste.

Experimental Workflow Diagram

The following diagram illustrates the key steps and decision points in the safe handling of
Hpk1-IN-20.
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Caption: Workflow for the safe handling of Hpk1-IN-20.
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This comprehensive guide is intended to provide a framework for the safe handling of Hpk1-IN-
20. Always consult your institution's specific safety protocols and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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